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Compound of Interest

Compound Name: BTTES-acid

Cat. No.: B15550643

Get Quote

Researchers and scientists handling 3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-

yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid (BTTES-acid) must

adhere to strict safety and disposal protocols. This guide provides essential, step-by-step

instructions for the safe handling and disposal of BTTES-acid, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

Key Safety and Chemical Data
BTTES-acid is a water-soluble ligand used in copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) reactions.[1][2][3] While it offers benefits in biocompatibility and reaction kinetics, it is

also classified as a hazardous substance.[1] The following table summarizes its key chemical

and safety information.
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Property Value Reference

CAS Number 2101505-88-6 [1][2]

Molecular Formula C₂₀H₃₄N₁₀O₃S [1][2]

Molecular Weight 494.61 g/mol [1]

Appearance Solid

Solubility Water, DMSO, DMF, MeOH [4]

Storage Temperature 2-8°C

GHS Pictogram GHS02 (Flammable) [1]

Signal Word Danger [1]

Hazard Statement
H242: Heating may cause a

fire.
[1]

Hazard Class
Self-reacting substance, Type

C
[1]

Storage Class Code

5.2: Organic peroxides and

self-reacting hazardous

materials

[1]

WGK (Water Hazard Class)
WGK 3 (severely hazardous to

water)
[1]

Experimental Protocols: Disposal Procedures
The proper disposal of BTTES-acid requires careful adherence to institutional and local

hazardous waste regulations. The following is a step-by-step guide for its disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling BTTES-acid.

2. Waste Collection:
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Solid Waste: Collect un-used or contaminated solid BTTES-acid in a designated,

compatible, and clearly labeled hazardous waste container.

Liquid Waste:

Collect solutions containing BTTES-acid in a separate, leak-proof, and compatible

hazardous waste container.

Do not mix BTTES-acid waste with other chemical waste streams unless compatibility is

confirmed. Given its self-reacting nature, it should be kept separate from incompatible

materials, especially oxidizing agents.[5][6][7]

Aqueous solutions of BTTES-acid should not be disposed of down the drain due to its

"severely hazardous to water" classification (WGK 3).[1]

3. Container Labeling:

Label the hazardous waste container with the full chemical name: "3-(4-((Bis((1-(tert-

butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic

acid" or "BTTES-acid".

Include the CAS number (2101505-88-6) and indicate the hazards (Flammable, Self-

reactive).[1]

Ensure the label clearly states "Hazardous Waste".

4. Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) that is cool, dry,

and well-ventilated.[5][8]

Store away from heat sources, open flames, and incompatible materials.[1] The storage

temperature for the pure chemical is 2-8°C; while waste may not require refrigeration, it

should be kept cool.

Ensure the container is always sealed when not in use.[7][8]

5. Disposal of Empty Containers:
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Thoroughly rinse empty BTTES-acid containers with a suitable solvent (e.g., water, if the

residue is soluble).

Collect the first rinsate as hazardous waste and add it to your BTTES-acid liquid waste

container.[6]

Subsequent rinses may be permissible for drain disposal depending on local regulations, but

given the high water hazard class, it is best to collect all rinsates as hazardous waste.

Once thoroughly cleaned, deface or remove the original label from the container before

disposing of it as non-hazardous waste (e.g., in a designated glass or plastic recycling bin,

as appropriate).[5][6]

6. Final Disposal:

Arrange for the pickup of the hazardous waste container by your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5][7][9]

Logical Workflow for BTTES-Acid Disposal
The following diagram illustrates the decision-making process for the proper disposal of

BTTES-acid and its associated waste.
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Start: BTTES-Acid Waste Generated

Identify Waste Type
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Rinse Container Thoroughly with Appropriate Solvent
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Caption: Decision workflow for the proper disposal of BTTES-acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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